N-(2-hydroxy-3-(4-methoxyphenyl)-2-methylpropyl)-3-(trifluoromethyl)benzenesulfonamide
Description
N-(2-hydroxy-3-(4-methoxyphenyl)-2-methylpropyl)-3-(trifluoromethyl)benzenesulfonamide is a useful research compound. Its molecular formula is C18H20F3NO4S and its molecular weight is 403.42. The purity is usually 95%.
BenchChem offers high-quality N-(2-hydroxy-3-(4-methoxyphenyl)-2-methylpropyl)-3-(trifluoromethyl)benzenesulfonamide suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about N-(2-hydroxy-3-(4-methoxyphenyl)-2-methylpropyl)-3-(trifluoromethyl)benzenesulfonamide including the price, delivery time, and more detailed information at info@benchchem.com.
Scientific Research Applications
Environmental Presence and Fate
One study reviewed the occurrence, fate, and behavior of parabens, which are structurally related to the compound , in aquatic environments. It highlighted the ubiquity of parabens due to consumption of paraben-based products and their continuous introduction into the environment. Despite wastewater treatments eliminating them relatively well, parabens are always present at low concentration levels in effluents of wastewater treatment plants, suggesting a persistent environmental presence and the potential for bioaccumulation (Haman, Dauchy, Rosin, & Munoz, 2015).
Pharmacological and Biological Effects
Various studies have explored the bioactivities and pharmacological properties of compounds with structures similar to N-(2-hydroxy-3-(4-methoxyphenyl)-2-methylpropyl)-3-(trifluoromethyl)benzenesulfonamide. For example, research on osthole (a natural product found in several medicinal plants) demonstrated multiple pharmacological actions, including neuroprotective, osteogenic, immunomodulatory, anticancer, hepatoprotective, cardiovascular protective, and antimicrobial activities. These effects are likely related to its modulatory effect on cyclic adenosine monophosphate (cAMP) and cyclic guanosine monophosphate (cGMP) levels, showcasing the potential of structurally related compounds in therapeutic applications (Zhang, Leung, Cheung, & Chan, 2015).
Antimicrobial Activity
Eugenol, another compound related in functionality and structure, has demonstrated excellent antimicrobial activity against a wide range of gram-negative and gram-positive bacteria and fungi. This suggests that compounds like N-(2-hydroxy-3-(4-methoxyphenyl)-2-methylpropyl)-3-(trifluoromethyl)benzenesulfonamide may also possess broad-spectrum antimicrobial properties, potentially useful in addressing human infectious diseases and food-borne pathogens (Marchese et al., 2017).
properties
IUPAC Name |
N-[2-hydroxy-3-(4-methoxyphenyl)-2-methylpropyl]-3-(trifluoromethyl)benzenesulfonamide |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C18H20F3NO4S/c1-17(23,11-13-6-8-15(26-2)9-7-13)12-22-27(24,25)16-5-3-4-14(10-16)18(19,20)21/h3-10,22-23H,11-12H2,1-2H3 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
WNCQVTZBZDZXRE-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(CC1=CC=C(C=C1)OC)(CNS(=O)(=O)C2=CC=CC(=C2)C(F)(F)F)O |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C18H20F3NO4S |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
403.4 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
N-(2-hydroxy-3-(4-methoxyphenyl)-2-methylpropyl)-3-(trifluoromethyl)benzenesulfonamide | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
![1-methyl-3-(2-oxopropyl)-9-phenyl-6,7,8,9-tetrahydropyrimido[2,1-f]purine-2,4(1H,3H)-dione](/img/structure/B2413417.png)
![3-Ethenylsulfonyl-N-[2-methyl-5-(5-methylfuran-2-yl)phenyl]propanamide](/img/structure/B2413424.png)
![6-Cyclopropylimidazo[2,1-b][1,3]thiazole-5-carbaldehyde](/img/structure/B2413427.png)
![2-{[3-(furan-2-ylmethyl)-4-oxo-3,4-dihydro[1]benzofuro[3,2-d]pyrimidin-2-yl]sulfanyl}-N-[2-(trifluoromethyl)phenyl]acetamide](/img/structure/B2413429.png)
